Cas no 12108-09-7 (3H-Pyrazole, 3-diazo-4-phenyl-)

• Product Name: 3H-Pyrazole, 3-diazo-4-phenyl-
• CAS No: 12108-09-7
• MF: C₉H₆N₄
• MW: 170.170740604401
• CID: 1212011
• PubChem ID: 12553723
• Update Time: 2025-04-20

3H-Pyrazole, 3-diazo-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazole, 3-diazo-4-phenyl-
• 3-diazo-4-phenylpyrazole
• DTXSID30502320
• 3-Diazo-4-phenyl-3H-pyrazole
• phenyl diazopyrazole
• 12108-09-7

• Inchi： 1S/C9H6N4/c10-12-9-8(6-11-13-9)7-4-2-1-3-5-7/h1-6H
• InChI Key： MBBKJDQYFDBKKU-UHFFFAOYSA-N
• SMILES： N1C(C(=CN=1)C1C=CC=CC=1)=[N+]=[N-]

Computed Properties

• Exact Mass: 170.059246208g/mol
• Monoisotopic Mass: 170.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 26.7Ų